Cas no 136826-50-1 (1-dehydro-[10]-gingerdione)

1-dehydro-[10]-gingerdione Properties

Names and Identifiers

• 1-dehydro-[10]-gingerdione
• 1-Dehydro-10-gingerdione
• 1-(4-Hydroxy-3-methoxyphenyl)-1-tetradecene-3,5-dione
• 1-(4-hydroxy-3-methoxyphenyl)tetradec-1-ene-3,5-dione
• BDBM50317420
• QJDGTTCAEQPSJA-ACCUITESSA-N
• (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-1-ene-3,5-dione
• FS-7705
• 136826-50-1
• 82206-04-0
• HY-N10768
• (1E)-1-(4-Hydroxy-3-methoxyphenyl)-1-tetradecene-3,5-dione
• CS-0636007
• AKOS040735930
• 1-Dehydro-[10]-gingerdione
• DA-69541
• DTXSID701193762
• 1-Tetradecene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-
• +Expand

• InChIKey： QJDGTTCAEQPSJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H30O4/c1-3-4-5-6-7-8-9-10-18(22)16-19(23)13-11-17-12-14-20(24)21(15-17)25-2/h11-15,24H,3-10,16H2,1-2H3
• SMILES： CCCCCCCCCC(=O)CC(=O)\C=C/C1=CC(OC)=C(O)C=C1

Computed Properties

• Exact Mass: 346.21440943g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 13
• Monoisotopic Mass: 346.21440943g/mol
• Heavy Atom Count: 25
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.056
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.054±0.06 g/cm3 (20 ºC 760 Torr),